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Compound of Interest

Compound Name: 3-Chlorophenanthrene

Cat. No.: B1352327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural features of 3-Chlorophenanthrene. The information is curated for professionals in

research and development, with a focus on clarity, data accessibility, and practical application.

Chemical Identity and Properties
3-Chlorophenanthrene is a chlorinated polycyclic aromatic hydrocarbon (cPAH). Its

fundamental chemical and physical properties are summarized in the tables below for easy

reference and comparison.
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Identifier/Descriptor Value

IUPAC Name 3-chlorophenanthrene[1]

CAS Registry Number 715-51-5[1]

Molecular Formula C₁₄H₉Cl[1]

SMILES C1=CC=C2C(=C1)C=CC3=C2C=C(C=C3)Cl[1]

InChI
InChI=1S/C14H9Cl/c15-12-8-7-11-6-5-10-3-1-2-

4-13(10)14(11)9-12/h1-9H[1]

InChIKey BVFJTESUEYBUOL-UHFFFAOYSA-N[1]

Physicochemical Properties
Property Value

Molecular Weight 212.67 g/mol [1]

Exact Mass 212.0392780 Da[1]

Monoisotopic Mass 212.0392780 Da[1]

Appearance Solid (physical state)

Melting Point 80.5-81.5 °C[2]

XLogP3 5.4[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 0[1]

Rotatable Bond Count 0[1]

Topological Polar Surface Area 0 Å²[1]

Heavy Atom Count 15[1]

Complexity 225[1]

Chemical Structure
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The molecular structure of 3-Chlorophenanthrene consists of a phenanthrene backbone,

which is a polycyclic aromatic hydrocarbon composed of three fused benzene rings in a non-

linear arrangement. A single chlorine atom is substituted at the 3-position of this ring system.

Figure 1. Chemical structure of 3-Chlorophenanthrene.

Experimental Protocols
While a specific, detailed, and contemporary synthesis protocol for 3-Chlorophenanthrene is

not readily available in the searched literature, its preparation from 3-aminophenanthrene has

been reported.[2] This transformation is classically achieved via the Sandmeyer reaction.

Below is a generalized experimental protocol based on this well-established method.

Synthesis of 3-Chlorophenanthrene via Sandmeyer
Reaction
The Sandmeyer reaction is a versatile method for the synthesis of aryl halides from aryl

diazonium salts, utilizing a copper(I) salt as a catalyst.[3][4][5]

Logical Workflow for the Synthesis of 3-Chlorophenanthrene

Step 1: Diazotization

Step 2: Sandmeyer Reaction Step 3: Work-up and Purification

3-Aminophenanthrene Dissolve in aq. HCl Cool to 0-5 °C Add aq. NaNO₂ dropwise Formation of 3-Phenanthrenediazonium Chloride

Add diazonium salt solution to CuCl

Slow addition

Prepare CuCl solution Evolution of N₂ gas Formation of 3-Chlorophenanthrene Extract with organic solvent Wash organic layer Dry over anhydrous Na₂SO₄ Remove solvent in vacuo Purify by column chromatography or recrystallization Isolated 3-Chlorophenanthrene

Click to download full resolution via product page

Figure 2. Synthetic workflow for 3-Chlorophenanthrene.

Detailed Methodology:
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Diazotization of 3-Aminophenanthrene:

3-Aminophenanthrene is dissolved in a cooled aqueous solution of hydrochloric acid.

The solution is maintained at a temperature of 0-5 °C using an ice bath.

A solution of sodium nitrite in water is added dropwise with constant stirring, ensuring the

temperature does not rise above 5 °C.

The reaction progress is monitored for the formation of the diazonium salt.

Sandmeyer Reaction:

A solution of copper(I) chloride in hydrochloric acid is prepared.

The cold diazonium salt solution is slowly added to the copper(I) chloride solution.

The reaction mixture is allowed to warm to room temperature, and nitrogen gas evolution

is observed.

The mixture is then heated to ensure the complete decomposition of the diazonium salt.

Work-up and Purification:

After cooling, the reaction mixture is extracted with a suitable organic solvent (e.g.,

dichloromethane or diethyl ether).

The combined organic extracts are washed with water and then with a dilute sodium

bicarbonate solution to remove any residual acid.

The organic layer is dried over an anhydrous drying agent like sodium sulfate.

The solvent is removed under reduced pressure to yield the crude product.

Purification of the crude 3-Chlorophenanthrene can be achieved by column

chromatography on silica gel or by recrystallization from a suitable solvent system (e.g.,

ethanol/water).
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Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a primary technique for the identification and quantification of 3-
Chlorophenanthrene.

Sample Preparation: Samples containing 3-Chlorophenanthrene are typically extracted

using a suitable solvent, and the extract is concentrated.

GC Conditions: A capillary column with a non-polar stationary phase is commonly used for

the separation of polycyclic aromatic hydrocarbons. The oven temperature is programmed to

ramp up to allow for the elution of compounds with a wide range of boiling points.

MS Detection: The mass spectrometer is operated in electron ionization (EI) mode. For

quantitative analysis, selected ion monitoring (SIM) is often employed to enhance sensitivity

and selectivity. The mass spectrum of 3-Chlorophenanthrene will exhibit a characteristic

molecular ion peak (M⁺) at m/z 212 and an isotope peak (M+2) at m/z 214 with a relative

intensity of approximately one-third of the molecular ion peak, which is indicative of the

presence of a single chlorine atom.

Infrared (IR) Spectroscopy:

IR spectroscopy can be used to identify the functional groups present in 3-
Chlorophenanthrene.

Expected Absorptions:

Aromatic C-H stretching: Peaks are expected in the region of 3100-3000 cm⁻¹.

Aromatic C=C stretching: A series of sharp absorptions will be present in the 1600-1450

cm⁻¹ region.

C-H out-of-plane bending: Strong absorptions in the 900-675 cm⁻¹ region are

characteristic of the substitution pattern on the aromatic rings.

C-Cl stretching: A stretching vibration for the C-Cl bond is expected in the fingerprint

region, typically between 800 and 600 cm⁻¹.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of 3-
Chlorophenanthrene.

¹H NMR: The proton NMR spectrum will show a complex pattern of signals in the aromatic

region (typically δ 7.0-9.0 ppm). The integration of these signals will correspond to the nine

aromatic protons. The chemical shifts and coupling constants will be influenced by the

position of the chlorine atom.

¹³C NMR: The carbon NMR spectrum will display signals for the 14 carbon atoms. The

carbon atom attached to the chlorine will experience a downfield shift. The chemical shifts of

the other carbon atoms will also be affected by the substituent. For comparison, the ¹³C NMR

chemical shifts for the parent phenanthrene molecule have been well-documented.[6]

Applications in Research and Drug Development
As a chlorinated polycyclic aromatic hydrocarbon, 3-Chlorophenanthrene is primarily of

interest in environmental and toxicological research. In the context of drug development,

substituted phenanthrene cores are found in various biologically active molecules.

Understanding the synthesis and properties of halogenated phenanthrenes like 3-
Chlorophenanthrene can be valuable for:

Medicinal Chemistry: As a building block for the synthesis of more complex molecules with

potential therapeutic applications. Halogenated aromatic compounds are often used to

modulate the electronic and lipophilic properties of drug candidates.

Metabolism Studies: Investigating the metabolic pathways of chlorinated aromatic

compounds.

Toxicology Research: Studying the environmental fate and toxicological effects of cPAHs.

Conclusion
This technical guide has provided a detailed overview of the chemical properties, structure,

synthesis, and analysis of 3-Chlorophenanthrene. The tabulated data offers a quick reference

for its physicochemical properties, while the generalized experimental protocols provide a
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foundation for its synthesis and characterization. The structural visualization and workflow

diagrams aim to enhance the understanding of this molecule for researchers and professionals

in the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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